Cas no 38869-49-7 (1-(2-Methoxyphenyl)piperazine Dihydrochloride)

• Product Name: 1-(2-Methoxyphenyl)piperazine Dihydrochloride
• CAS No: 38869-49-7
• MF: C₁₁H₁₈Cl₂N₂O
• MW: 265.179420948029
• CID: 1077523
• PubChem ID: 3016017
• Update Time: 2025-04-20

1-(2-Methoxyphenyl)piperazine Dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-(2-Methoxyphenyl)piperazine Dihydrochloride
• 1-(2-METHOXYPHENYL)PIPERAZINE DIHYDROCHLORIDE, CRM STANDARD
• N-(2-methoxyphenyl)piperazine, dihydrochloride
• 1-(2-Methoxyphenyl)piperazine HCl
• AKOS025310753
• 1-(2-methoxyphenyl)piperazine;dihydrochloride
• DB-322393
• DTXSID10192122
• SCHEMBL6602545
• PIPERAZINE, 1-(2-METHOXYPHENYL)-, HYDROCHLORIDE (1:2)
• Q27270266
• PIPERAZINE, 1-(2-METHOXYPHENYL)-, DIHYDROCHLORIDE
• N-(2-Methoxyphenyl)piperazine dihydrochloride
• 2-MEOPP 2HCL
• UNII-8ES41BS53U
• NS00089843
• 8ES41BS53U
• EINECS 254-167-1
• 38869-49-7

• Inchi： 1S/C11H16N2O.2ClH/c1-14-11-5-3-2-4-10(11)13-8-6-12-7-9-13;;/h2-5,12H,6-9H2,1H3;2*1H
• InChI Key： ZGWQDMTYAQEMHA-UHFFFAOYSA-N
• SMILES： Cl.Cl.O(C)C1C=CC=CC=1N1CCNCC1

Computed Properties

• Exact Mass: 264.07984
• Monoisotopic Mass: 264.0796186g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 169
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 24.5Ų

Experimental Properties

• PSA: 24.5